Cas no 65448-72-8 (Benzaldehyde,2-hydroxy-3-(hydroxymethyl)-5-methyl-)

• Product Name: Benzaldehyde,2-hydroxy-3-(hydroxymethyl)-5-methyl-
• CAS No: 65448-72-8
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 517821
• PubChem ID: 2754908
• Update Time: 2025-04-19

Benzaldehyde,2-hydroxy-3-(hydroxymethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-hydroxy-3-(hydroxymethyl)-5-methyl-
• 2-hydroxy-3-(hydroxymethyl)-5-methylbenzaldehyde
• 3-(hydroxymethyl)-5-methylsalicylaldehyde

• Inchi： 1S/C9H10O3/c1-6-2-7(4-10)9(12)8(3-6)5-11/h2-4,11-12H,5H2,1H3
• InChI Key： ZDFBTCGNMLBHHT-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=C(C)C=C1CO

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes